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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptanol

Cat. No.: B077958 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 2,6-Dimethyl-
2-heptanol, tailored for research and drug development professionals.

Chemical and Physical Properties
Understanding the physical and chemical properties of 2,6-Dimethyl-2-heptanol is
fundamental to its safe handling. This substance is a colorless to light yellow liquid.[1][2]

Property Value Source

Molecular Formula C₉H₂₀O [2][3]

Molecular Weight 144.25 g/mol [2][3]

Boiling Point 178 - 180 °C [2]

Melting Point -10 °C [1]

Density ~0.81 - 0.822 g/cm³ [1][2][4]

Flash Point 63 °C (145.4 °F) [1][5]

Vapor Pressure 18.5 Pa at 20°C [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
2,6-Dimethyl-2-heptanol is a combustible liquid that poses several health risks.[6][7] It is

crucial to use appropriate PPE to mitigate exposure.

Primary Hazards:

Skin Irritation: Causes skin irritation.[5][8]

Eye Irritation: Causes serious eye irritation, and may lead to chemical conjunctivitis and

corneal damage.[5][8][9]

Respiratory Irritation: Inhalation can cause respiratory tract irritation.[5][9]

Ingestion: May cause gastrointestinal irritation.[5][9]

Flammability: Classified as a combustible liquid.[6][7]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale and Source

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

that can cause serious eye

irritation.[5][6][10] Must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

[5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[10] Wear

appropriate protective clothing

to prevent skin exposure.[5]

To prevent skin irritation from

direct contact.[5][8]

Respiratory Protection

An organic vapor respirator

may be required if ventilation is

inadequate or airborne

concentrations are high.[6] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149 must be

followed.[5]

To prevent irritation of the

respiratory tract from inhalation

of vapors.[5][9]

Body Protection Laboratory coat or coveralls.

To protect against incidental

skin contact and contamination

of personal clothing.[11]

Footwear
Closed-toe shoes, preferably

chemical-resistant.

To protect feet from potential

spills.[12]

Operational and Handling Procedures
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling:
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Ventilation: Always handle 2,6-Dimethyl-2-heptanol in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[5][9]

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

[9]

Hygiene: Wash hands thoroughly after handling the chemical.[5][9] Do not eat, drink, or

smoke in the work area.[6][8]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and other

sources of ignition.[5][7][9] Use spark-proof tools when handling.[5][9]

Grounding: All equipment used when handling the product must be grounded to prevent

static discharges.[7]

Contaminated Clothing: Remove contaminated clothing immediately and wash it before

reuse.[5][9]

Storage:

Container: Store in a tightly closed container.[5][9]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong oxidizing agents.[5][9]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the storage and handling areas.[5][9]

Emergency and First Aid Protocols
In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention.[5]
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Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water

for at least 15 minutes. Seek medical aid if irritation develops or persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get medical attention immediately.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical aid.[5]

Accidental Release Measures:

Eliminate Ignition Sources: Remove all sources of ignition from the immediate area (e.g., no

smoking, flares, sparks, or flames).[6][9]

Ventilate: Ensure adequate ventilation of the spill area.[6]

Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or

earth to absorb the spill.[5][9] For large spills, dike the material to prevent it from spreading.

[6]

Collection: Place the absorbed material into a suitable, labeled container for disposal.[5][9]

Cleanup: Clean the spill surface to remove any residual contamination.[6] Avoid runoff into

storm sewers and ditches.[5][9]

Disposal Plan
Proper disposal of 2,6-Dimethyl-2-heptanol is imperative to prevent environmental

contamination and comply with regulations.

Procedure:

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[5]
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Regulations: Consult federal, state, and local hazardous waste regulations to ensure

complete and accurate classification and disposal.[5]

Containerization: Collect waste in a suitable, properly labeled, and closed container.

Disposal: Dispose of the contents and container in accordance with all local, regional,

national, and international regulations.[7] Do not dispose of it in drains or waterways.[5]

Workflow for Handling and Disposal
The following diagram illustrates the standard workflow for the safe handling and disposal of

2,6-Dimethyl-2-heptanol.
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Workflow for Handling and Disposal of 2,6-Dimethyl-2-heptanol
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Caption: Standard operating procedure for 2,6-Dimethyl-2-heptanol from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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